Cas no 1000575-63-2 (Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate)

• Product Name: Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate
• CAS No: 1000575-63-2
• MF: C₁₁H₇ClFNO₄S₂
• MW: 335.758982896805
• CID: 3157688
• PubChem ID: 26598988
• Update Time: 2025-11-02

Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate
• 1000575-63-2
• MFCD09878044
• Methyl 4-chloro-2-((4-fluorophenyl)sulfonyl)thiazole-5-carboxylate
• Methyl4-chloro-2-((4-fluorophenyl)sulfonyl)thiazole-5-carboxylate

• MDL： MFCD09878044
• Inchi： 1S/C11H7ClFNO4S2/c1-18-10(15)8-9(12)14-11(19-8)20(16,17)7-4-2-6(13)3-5-7/h2-5H,1H3
• InChI Key： OHRAMJLWIHNSKV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)SC(=N1)S(C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 334.9489059Da
• Monoisotopic Mass: 334.9489059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Additional information on Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate

Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate (CAS No. 1000575-63-2): A Comprehensive Overview

Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate (CAS No. 1000575-63-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This thiazole derivative, characterized by its unique 4-fluorophenylsulfonyl and methyl carboxylate functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, combining a chloro-substituted thiazole ring with a fluorinated aromatic sulfone, makes it a valuable building block for drug discovery and material science applications.

The compound's chemical properties include a molecular weight of 319.76 g/mol and the IUPAC name methyl 4-chloro-2-[(4-fluorophenyl)sulfonyl]-1,3-thiazole-5-carboxylate. Researchers have shown particular interest in its potential as a precursor for heterocyclic compounds with pharmaceutical relevance. Recent studies highlight its utility in developing kinase inhibitors, a class of compounds that has become increasingly important in cancer therapy and inflammatory disease treatment. The presence of both electron-withdrawing (chloro and sulfonyl) and electron-donating (fluorophenyl) groups creates interesting electronic properties that influence its reactivity patterns.

In the context of current research trends, Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate aligns with several hot topics in chemical innovation. The growing demand for fluorinated pharmaceuticals (approximately 30% of new drug candidates contain fluorine atoms) makes this compound particularly relevant. Its structural features are being explored for the development of next-generation antimicrobial agents, addressing the global challenge of antibiotic resistance. Additionally, the thiazole core is recognized as a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs, which further elevates the importance of this intermediate.

The synthesis and applications of CAS 1000575-63-2 have been the subject of numerous patent filings and research publications. Recent advancements in green chemistry approaches have focused on optimizing its production methods to reduce environmental impact while maintaining high yields. The compound's stability under various conditions makes it suitable for diverse organic transformations, including cross-coupling reactions and nucleophilic substitutions. These characteristics position it as a valuable tool for pharmaceutical chemists working on structure-activity relationship (SAR) studies and lead optimization processes.

From a commercial perspective, the market for fluorinated heterocycles like Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate has shown steady growth, driven by the pharmaceutical industry's need for novel bioactive compounds. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the purity and quality of this material, which typically appears as a white to off-white crystalline powder. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light to maintain its stability over extended periods.

Researchers investigating thiazole-based drug discovery frequently search for information about this compound's reactivity patterns and potential applications. Common queries in scientific databases include "synthesis of fluorophenylsulfonyl thiazoles" and "biological activity of chlorothiazole carboxylates," reflecting the compound's relevance to current medicinal chemistry challenges. The presence of multiple functional groups allows for diverse structural modifications, making it a flexible starting point for the development of targeted therapeutic agents.

In the broader context of organofluorine chemistry, 1000575-63-2 represents an important example of how strategic fluorine incorporation can influence molecular properties. The 4-fluorophenyl moiety in particular contributes to enhanced metabolic stability and membrane permeability in potential drug candidates. These characteristics are especially valuable in the design of CNS-targeting pharmaceuticals and anti-infective agents, where optimal pharmacokinetic properties are crucial for clinical success.

Future research directions for Methyl 4-chloro-2-(4-fluorophenylsulfonyl)thiazole-5-carboxylate may explore its potential in catalyzed reactions and multicomponent syntheses, as well as its incorporation into more complex molecular architectures. The compound's unique combination of structural features continues to inspire innovative applications across multiple disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance and biological screening technologies become more sophisticated, the importance of such versatile intermediates is likely to grow significantly in the coming years.